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Compound of Interest

Compound Name: b-AP15

Cat. No.: B1684657 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

b-AP15 is a small molecule inhibitor of the 19S proteasome-associated deubiquitinases

(DUBs), specifically targeting ubiquitin-specific peptidase 14 (USP14) and ubiquitin C-terminal

hydrolase L5 (UCHL5).[1][2][3][4][5] By inhibiting these DUBs, b-AP15 leads to the

accumulation of polyubiquitinated proteins, which in turn can induce endoplasmic reticulum

(ER) stress, cell cycle arrest, and ultimately apoptosis in cancer cells.[3][6][7] These application

notes provide detailed protocols for utilizing b-AP15 in cell culture experiments to study its

effects on cell viability, apoptosis, and relevant signaling pathways.

Mechanism of Action Signaling Pathway
The following diagram illustrates the proposed mechanism of action for b-AP15.
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Caption: Mechanism of action of b-AP15.

Quantitative Data: IC50 Values of b-AP15
The half-maximal inhibitory concentration (IC50) of b-AP15 varies across different cell lines.

The following table summarizes reported IC50 values.

Cell Line Cancer Type IC50 (µM) Citation

HCT116 Colon Carcinoma ~0.58 [8]

HeLa Cervical Cancer Sub-micromolar [9]

HSC2
Oral Squamous

Carcinoma
0.094 [3]

HL60
Promyelocytic

Leukemia
0.13 [3]

Multiple Myeloma Multiple Myeloma Not specified [1]

FaDu Squamous Carcinoma Not specified (in vivo) [3]

Lewis Lung

Carcinoma
Lung Cancer Not specified (in vivo) [4]

4T1 Breast Carcinoma Not specified (in vivo) [4]

LNCaP Prostate Cancer Not specified [7]

PC-3 Prostate Cancer Not specified [7]

JJ012 Chondrosarcoma Not specified [10]

SW1353 Chondrosarcoma Not specified [10]

Experimental Protocols
General Experimental Workflow
The following diagram outlines a general workflow for cell-based assays with b-AP15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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